Cas no 2171671-38-6 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2171671-38-6
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5807363
• PubChem ID: 165568658
• Update Time: 2025-07-14

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]cyclohex-3-ene-1-carboxylic acid
• 2171671-38-6
• EN300-1568071

• Inchi： 1S/C27H30N2O6/c1-16(34-2)24(25(30)28-18-9-7-8-17(14-18)26(31)32)29-27(33)35-15-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-7,9-13,16-18,23-24H,8,14-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： DDZYRLGPGILRHM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C)OC)C(NC1C=CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid

Research Brief on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid (CAS: 2171671-38-6)

In recent years, the compound 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid (CAS: 2171671-38-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexene carboxylic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, solubility, and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to purify and characterize the compound. The Fmoc group, a widely used protecting group in peptide synthesis, ensures the selective deprotection of amino acids, thereby facilitating the stepwise construction of complex peptides. The cyclohexene ring, on the other hand, introduces conformational constraints that can influence the biological activity of the resulting peptides.

One of the key findings from recent research is the compound's potential as a building block for the development of novel peptide-based therapeutics. Its ability to incorporate into peptide chains while maintaining structural integrity has been demonstrated in several in vitro and in vivo studies. For instance, derivatives of this compound have shown promising results in modulating protein-protein interactions, which are often implicated in diseases such as cancer and neurodegenerative disorders. Additionally, its compatibility with automated peptide synthesizers has made it a valuable tool for high-throughput screening of peptide libraries.

Another area of interest is the compound's role in the development of prodrugs. The carboxylic acid functionality allows for further derivatization, enabling the attachment of various drug moieties. This has been exploited to improve the pharmacokinetic properties of therapeutic agents, such as enhancing their bioavailability and reducing off-target effects. Recent publications have highlighted the successful application of this strategy in the design of prodrugs for antiviral and anticancer agents.

Despite these advancements, challenges remain in the large-scale production and application of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid. Issues such as cost-effectiveness, scalability, and the need for further optimization of synthetic protocols are areas of active research. Collaborative efforts between academia and industry are expected to address these challenges and unlock the full potential of this compound in pharmaceutical development.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidocyclohex-3-ene-1-carboxylic acid (CAS: 2171671-38-6) represents a promising candidate for various applications in chemical biology and drug discovery. Its unique structural features and versatility make it a valuable tool for researchers aiming to develop novel therapeutic agents. Continued research and innovation in this area are likely to yield significant breakthroughs in the coming years.